5-bromo-2-chloro-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C19H15BrClN3O2S/c1-26-13-5-3-12(4-6-13)24-18(15-9-27-10-17(15)23-24)22-19(25)14-8-11(20)2-7-16(14)21/h2-8H,9-10H2,1H3,(H,22,25)
• InChI Key: IJUKNXIHNFPPSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=C(C=CC(=C4)Br)Cl
• Molecular Formula: C19H15BrClN3O2S
• Molecular Weight: 464.8 g/mol
• CAS No.: 361167-09-1

Description

5-bromo-2-chloro-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C19H15BrClN3O2S and its molecular weight is 464.76. The purity is usually 95%.
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Scientific Research Applications

Intermolecular Interactions and Structural Analysis

The compound's analogs have been used in studies involving intermolecular interactions and structural analysis. For instance, compounds with similar structures have been synthesized and analyzed using X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations. These studies emphasize the importance of hydrogen bonding and π-interactions in stabilizing molecular assemblies (Saeed et al., 2020).

Synthesis and Molecular Structure Characterization

Research on compounds structurally related to 5-bromo-2-chloro-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide often involves the synthesis and characterization of molecular structures. For example, studies have focused on the synthesis of chalcones and their subsequent reactions to produce various derivatives, with detailed analyses of their molecular structures (Cuartas et al., 2017).

Application in Radiotracer Synthesis

Compounds with a similar molecular framework have been synthesized for use as radiotracers. These compounds are utilized in positron emission tomography (PET) for studying specific receptors in the animal brain, demonstrating the compound's potential in diagnostic imaging and neurological research (Katoch-Rouse & Horti, 2003).

Pharmaceutical Research

Related compounds have been synthesized and evaluated for their antimicrobial activity. For example, various derivatives have been tested for their antibacterial and antifungal activities, indicating the potential of these compounds in the development of new antimicrobial agents (Patel et al., 2013).

Anticancer Properties

Research has also been conducted on the synthesis of compounds with similar structures to explore their anticancer properties. These studies involve the evaluation of their effects on cancer cells, potentially contributing to the development of new cancer therapies (Yushyn et al., 2022).